Cas no 2190-12-7 (9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester)
2190-12-7 structure
Product Name:9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester
CAS No:2190-12-7
MF:C55H102O6
MW:859.394798755646
CID:4762769
PubChem ID:14325557
Update Time:2024-11-07
9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester
- 1-palmitoyl-2-linoleoyl-3-stearoyl glycerol
- 1-O-Palmitoyl-2-O-linoleoyl-3-O-stearoylglycerol
- PD099326
- 2190-12-7
- 1-Palmitoyl-2-Linoleoyl-3-Stearoyl-rac-glycerol
- [3-Hexadecanoyloxy-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropyl] octadecanoate
-
- Inchi: 1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-33-36-39-42-45-48-54(57)60-51-52(50-59-53(56)47-44-41-38-35-32-29-24-21-18-15-12-9-6-3)61-55(58)49-46-43-40-37-34-31-28-26-23-20-17-14-11-8-5-2/h17,20,26,28,52H,4-16,18-19,21-25,27,29-51H2,1-3H3/b20-17-,28-26-
- InChI Key: CWORGUZKWFZGAH-XWAXDLMJSA-N
- SMILES: O(CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 858.76764097g/mol
- Monoisotopic Mass: 858.76764097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 61
- Rotatable Bond Count: 52
- Complexity: 989
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 22.5
- Topological Polar Surface Area: 78.9
9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64580-1mg |
1-Palmitoyl-2-Linoleoyl-3-Stearoyl-rac-glycerol |
2190-12-7 | 98% | 1mg |
¥528.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64580-5mg |
1-Palmitoyl-2-Linoleoyl-3-Stearoyl-rac-glycerol |
2190-12-7 | 98% | 5mg |
¥2101.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64580-10mg |
1-Palmitoyl-2-Linoleoyl-3-Stearoyl-rac-glycerol |
2190-12-7 | 98% | 10mg |
¥3578.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64580-25mg |
1-Palmitoyl-2-Linoleoyl-3-Stearoyl-rac-glycerol |
2190-12-7 | 98% | 25mg |
¥7455.00 | 2023-09-09 | |
| Larodan | 34-3009-11-250mg |
1-Palmitin-2-Linolein-3-Stearin |
2190-12-7 | >99% | 250mg |
€1035.00 | 2025-03-07 | |
| Larodan | 34-3009-7-25mg |
1-Palmitin-2-Linolein-3-Stearin |
2190-12-7 | >99% | 25mg |
€242.00 | 2025-03-07 | |
| Larodan | 34-3009-9-100mg |
1-Palmitin-2-Linolein-3-Stearin |
2190-12-7 | >99% | 100mg |
€575.00 | 2025-03-07 | |
| 1PlusChem | 1P01LJPY-1mg |
9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester |
2190-12-7 | ≥98% | 1mg |
$84.00 | 2023-12-18 | |
| 1PlusChem | 1P01LJPY-5mg |
9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester |
2190-12-7 | ≥98% | 5mg |
$235.00 | 2023-12-18 | |
| 1PlusChem | 1P01LJPY-10mg |
9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester |
2190-12-7 | ≥98% | 10mg |
$385.00 | 2023-12-18 |
9Z,12Z-octadecadienoic acid, 1-[[(1-oxohexadecyl)oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethyl ester Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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